Cas no 1021119-75-4 (1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1021119-75-4
• MF: C₁₈H₂₂N₆O₄S
• MW: 418.470081806183
• CID: 6295380
• PubChem ID: 42111539
• Update Time: 2025-10-15

1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• 1021119-75-4
• 6-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024499293
• VU0636614-1
• 6-(4-((3,4-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• F5123-0933

• Inchi： 1S/C18H22N6O4S/c1-13-19-20-17-6-7-18(21-24(13)17)22-8-10-23(11-9-22)29(25,26)14-4-5-15(27-2)16(12-14)28-3/h4-7,12H,8-11H2,1-3H3
• InChI Key： SXBRQZVLBKXDBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(N1CCN(C2C=CC3=NN=C(C)N3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 418.14232438g/mol
• Monoisotopic Mass: 418.14232438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Additional information on 1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

1-(3,4-Dimethoxybenzenesulfonyl)-4-{3-Methyl-[1,2,4]Triazolo[4,3-b]Pyridazin-6-Yl}Piperazine: A Comprehensive Overview

The compound with CAS No. 1021119-75-4, commonly referred to as 1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into the structural details, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is a testament to the intricate design possible in modern organic chemistry. The molecule consists of a piperazine ring system substituted at the 1-position with a 3,4-dimethoxybenzenesulfonyl group and at the 4-position with a 3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl group. This combination of functional groups provides the molecule with a high degree of structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound as a building block for drug discovery. The presence of the sulfonyl group at the 1-position of the piperazine ring is particularly significant due to its ability to act as a bioisostere for other functional groups in drug molecules. This property makes it an attractive candidate for use in medicinal chemistry research aimed at developing novel therapeutic agents.

The synthesis of 1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the piperazine ring system and subsequent substitution reactions to introduce the sulfonyl and triazolopyridazine groups. Researchers have reported various strategies for optimizing these reactions to improve efficiency and scalability.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored in recent studies. MOFs are materials with high surface areas and tunable pore sizes that are being investigated for use in gas storage and catalysis. The incorporation of 1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine into MOFs has demonstrated enhanced stability and selectivity compared to traditional ligands.

Another area where this compound has shown potential is in polymer chemistry. The unique electronic properties of its functional groups make it suitable for use as a monomer or crosslinking agent in advanced polymers. Recent research has focused on its role in developing stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH.

From an environmental perspective,1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,b pyridazin-6-y} piperazine has been evaluated for its biodegradability and environmental impact. Studies indicate that under certain conditions,it exhibits moderate biodegradation rates,making it suitable for applications where environmental sustainability is a key consideration.

In conclusion,CAS No 1021975 represents a cutting-edge molecule with diverse applications across multiple disciplines.The ongoing research into its properties underscores its importance as both a chemical building block and a material for advanced technologies.As new findings emerge,this compound is expected to play an increasingly significant role in shaping future innovations in chemistry/materials science.